Ethyl 5-amino-2-bromo-1-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]imidazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-2-bromo-1-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]imidazole-4-carboxylate
• InChI: InChI=1S/C10H11BrF3N3O2/c1-2-19-8(18)6-7(15)17(9(11)16-6)5-3-4(5)10(12,13)14/h4-5H,2-3,15H2,1H3/t4-,5-/m1/s1
• InChI Key: ZKRMXBRFLTUOGV-RFZPGFLSSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=N1)Br)C2CC2C(F)(F)F)N
• Isomeric SMILES: CCOC(=O)C1=C(N(C(=N1)Br)[C@@H]2C[C@H]2C(F)(F)F)N
• Molecular Formula: C10H11BrF3N3O2
• Molecular Weight: 342.11 g/mol

Description

Ethyl 5-amino-2-bromo-1-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]imidazole-4-carboxylate is a useful research compound. Its molecular formula is C10H11BrF3N3O2 and its molecular weight is 342.116. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Supramolecular Structures

One study focused on the supramolecular structures formed by ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates, showcasing the role of hydrogen bonding in creating one, two, and three-dimensional structures. This research illustrates the significance of these compounds in understanding and designing molecular assemblies with potential applications in nanotechnology and material science (Costa et al., 2007).

Radical Cyclisation for Heterocycle Synthesis

Another study demonstrated the use of aryl radical building blocks for cyclisation onto azoles, leading to the synthesis of tri- and tetra-cyclic heterocycles. This application is crucial for developing new methodologies in organic synthesis, potentially leading to the discovery of novel therapeutic agents (Allin et al., 2005).

Formation of 5-Aminoimidazole-4-carboxylic Acid Derivatives

The transformation of ethyl α-amino-α-cyanoacetate into various 5-aminoimidazole-4-carboxylic acid derivatives highlights the compound's role in nucleotide and nucleoside synthesis. This process is essential for the development of drugs and the study of biological processes (Robinson & Shaw, 1972).

Eco-Friendly Synthesis Approaches

A study on the eco-friendly synthesis of 1,2,5-trisubstituted and 4-amino-1,2,5-tetrasubstituted imidazoles demonstrates the importance of green chemistry in creating sustainable methods for synthesizing important chemical structures. This research provides a blueprint for developing environmentally friendly chemical processes (Mehrabi et al., 2021).

Ultrasonic and Thermally Mediated Syntheses

The synthesis of novel 2-amino-1,3-thiazole-5-carboxylates via ultrasonic and thermally mediated aminolysis represents an innovative approach to chemical synthesis, reducing reaction times and potentially improving yields. This method could revolutionize the synthesis of various heterocyclic compounds, making it a valuable tool in drug discovery and development (Baker & Williams, 2003).